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Compound of Interest

Compound Name: ZINC194100678

Cat. No.: B11930747

Compound Identification: ZINC194100678 is a mixture containing Zinc
bis(dimethyldithiocarbamate), also known as Ziram, and Tetramethylthiuram disulfide,

commonly known as Thiram. Both components are dithiocarbamate fungicides and require
specific safety precautions.

Personal Protective Equipment (PPE)

Proper personal protective equipment is mandatory to minimize exposure and ensure safety
when handling ZINC194100678. The following table summarizes the required PPE.
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PPE Category

Specification

Eye Protection

Chemical safety goggles or a face shield should

be worn to protect against dust and splashes.[1]

[2](3]

Hand Protection

Chemical-resistant gloves, such as neoprene or
nitrile rubber, are required.[2][4][5] Always
inspect gloves for integrity before use and wash
hands thoroughly after handling.[4][6]

Body Protection

A lab coat or chemical-resistant apron must be
worn.[3][4] For larger quantities or potential for
significant exposure, chemical-resistant

coveralls are recommended.[7]

Respiratory Protection

Work in a well-ventilated area, preferably a
chemical fume hood, to avoid inhalation of dust.
[1][2][5] If a fume hood is not available or if dust
levels are high, a NIOSH-approved respirator
with an organic vapor cartridge and a P100

prefilter should be used.[8]

Health Hazard Summary

ZINC194100678 is a hazardous substance with the potential for multiple adverse health

effects.
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Hazard Type

Description

Acute Oral Toxicity

Harmful if swallowed.[2][9] Ingestion can lead to
symptoms such as headache, dizziness,

nausea, and vomiting.[8]

Acute Inhalation Toxicity

Harmful if inhaled.[9][10] Inhalation of dust can

irritate the nose and throat.[8]

Skin Corrosion/Irritation

Causes skin irritation.[4][6][9] Prolonged or
repeated contact may cause an allergic skin
reaction.[2][4][9]

Serious Eye Damage/Irritation

Causes serious eye irritation.[4][6][9] Contact
can lead to redness, tearing, and potential eye

damage.[8]

Specific Target Organ Toxicity (Repeated

Exposure)

May cause damage to organs, particularly the
liver and thyroid gland, through prolonged or
repeated exposure.[6][8][10]

Reproductive Toxicity

Suspected of damaging fertility or the unborn
child.[1]

Operational and Disposal Plans
Handling and Storage Protocol

Objective: To outline the standard operating procedure for the safe handling and storage of

ZINC194100678 in a laboratory setting.

Methodology:

e Preparation:

o Ensure all required PPE is available and in good condition.

o Verify that the work area, preferably a chemical fume hood, is clean and operational.

o Have a chemical spill kit readily accessible.
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e Handling:

o

Avoid creating dust when handling the solid material.[2]

[¢]

Use only in well-ventilated areas.[1]

[¢]

Do not eat, drink, or smoke in the handling area.[1][6]

[e]

Wash hands thoroughly after handling the compound.[1][6]
e Storage:
o Store in a tightly closed, original container in a cool, dry, and well-ventilated area.[2][5]

o Store away from incompatible materials such as strong acids, bases, and oxidizing
agents.[1][2]

o Keep away from food, drink, and animal feedingstuffs.[6]

Spill Cleanup Protocol

Objective: To provide a step-by-step guide for responding to a spill of ZINC194100678.
Methodology:
e Immediate Response:
o Evacuate non-essential personnel from the spill area.
o Ensure proper ventilation.
o Don the appropriate PPE as outlined in the table above.
e Containment and Cleanup:

o For solid spills, gently cover the material with an absorbent material like sand or
vermiculite to avoid raising dust. Moisten the material slightly if necessary to prevent it
from becoming airborne.[8]
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o Carefully sweep or scoop the contained material into a labeled, sealable waste container.

[2]

o Clean the spill area with a detergent and water solution, collecting the cleaning materials
for disposal as hazardous waste.[11]

o Decontamination:
o Wipe down all contaminated surfaces and equipment.
o Properly remove and dispose of contaminated PPE.

o Wash hands and any exposed skin thoroughly with soap and water.

Disposal Plan

Objective: To ensure the safe and compliant disposal of ZINC194100678 waste.
Methodology:
» Waste Collection:

o Collect all waste material, including contaminated PPE and cleaning materials, in a
designated and clearly labeled hazardous waste container.

o Do not mix this waste with other waste streams.[12]
e Labeling and Storage:

o Label the waste container with "Hazardous Waste" and the chemical name:
"ZINC194100678 (contains Ziram and Thiram)".

o Store the sealed waste container in a designated hazardous waste accumulation area,
away from incompatible materials.

e Disposal:

o Dispose of the hazardous waste through your institution's Environmental Health and
Safety (EHS) office or a licensed hazardous waste disposal contractor.
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o Follow all local, state, and federal regulations for hazardous waste disposal.[13]

Visual Guides
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ZINC194100678 Handling Workflow

Preparation

Don Personal Protective Equipment (PPE)

;

Prepare Well-Ventilated Workspace (Fume Hood)

;

Locate Spill Kit

Hangling

Weigh/Handle Compound

;

Perform Experiment

Post-Handling
y

Decontaminate Workspace

'

Dispose of Waste

;

Remove and Clean PPE

'

Wash Hands
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ZINC194100678 Disposal Plan

Waste Collection

Collect Solid Waste in a Labeled Container Collect Contaminated Labware and PPE Separately

Temporaty Storage

Seal and Label Waste Containers

'

Store in Designated Hazardous Waste Area

Final Diisposal

Contact Environmental Health & Safety (EHS)

'

Arrange for Professional Waste Pickup

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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